(E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[(E)-(1,3-dimethyl-2-oxobenzimidazol-5-yl)methylideneamino]acetamide
• InChI: InChI=1S/C19H17N5O3S/c1-23-14-8-7-12(9-15(14)24(2)19(23)26)10-20-22-17(25)11-28-18-21-13-5-3-4-6-16(13)27-18/h3-10H,11H2,1-2H3,(H,22,25)/b20-10+
• InChI Key: DTLWUDDGQBLXDB-KEBDBYFISA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C=NNC(=O)CSC3=NC4=CC=CC=C4O3)N(C1=O)C
• Isomeric SMILES: CN1C2=C(C=C(C=C2)/C=N/NC(=O)CSC3=NC4=CC=CC=C4O3)N(C1=O)C
• Molecular Formula: C19H17N5O3S
• Molecular Weight: 395.4 g/mol
• CAS No.: 443330-23-2

Description

The compound "(E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide" is a hybrid heterocyclic molecule featuring a benzo[d]oxazole-thioacetohydrazide core conjugated to a 1,3-dimethyl-2-oxo-benzimidazole moiety via an imine (E-configuration) linkage. Its structural complexity arises from the integration of two pharmacologically significant heterocycles: benzoxazole (known for antimicrobial and anti-inflammatory properties) and benzimidazole (associated with anticancer and antiviral activities) . Structural confirmation for such compounds often employs spectroscopic techniques (IR, NMR) and single-crystal X-ray diffraction to verify stereochemistry .

Biological Activity

The compound (E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide is a complex heterocyclic compound with potential biological activities. This article reviews its synthesis, biological evaluations, and relevant case studies to provide a comprehensive understanding of its pharmacological properties.

Synthesis

The synthesis of this compound generally involves the reaction of benzo[d]oxazole derivatives with acetohydrazides, often facilitated by various catalysts and solvents. Recent advances have highlighted methods that enhance yield and purity, utilizing techniques such as microwave-assisted synthesis and solvent-free conditions.

Anticancer Activity

Numerous studies have evaluated the anticancer potential of benzoxazole derivatives, including the target compound. For instance, derivatives with similar structures have shown significant cytotoxic effects against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
(E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide	MCF-7	0.34
2-(5-(benzo[d]oxazol-2-ylthio)methyl)-1H-triazole	HeLa	1.85
Quinazoline derivatives	MCF7	0.096

These results suggest a promising anticancer profile for the target compound, particularly in inhibiting proliferation in breast cancer (MCF-7) and cervical cancer (HeLa) cell lines .

Antimicrobial Activity

The compound has also been assessed for antimicrobial properties. Benzoxazole derivatives are known to exhibit antibacterial and antifungal activities. For example, compounds structurally related to the target have demonstrated moderate to good activity against pathogens such as Escherichia coli and Staphylococcus aureus.

Compound	Pathogen	Minimum Inhibitory Concentration (MIC)
Benzoxazole derivative	E. coli	32 µg/mL
Benzothiazole derivative	S. aureus	16 µg/mL

These findings indicate that modifications in the benzoxazole structure can significantly impact antimicrobial efficacy .

The biological mechanisms underlying the activity of benzoxazole derivatives often involve the inhibition of key enzymes or pathways associated with cell proliferation and survival. For instance, some compounds have been shown to inhibit topoisomerase enzymes, which are crucial for DNA replication and transcription.

Case Studies

• Cytotoxicity Studies : A recent study evaluated a series of benzoxazole derivatives for cytotoxicity against MCF-7 cells. The study found that compounds with electron-withdrawing groups exhibited enhanced activity compared to those with electron-donating groups .
• Antibacterial Screening : Another investigation focused on the antibacterial properties of synthesized benzothiazole derivatives against Mycobacterium tuberculosis. The study reported significant activity with MIC values comparable to standard antibiotics .

Scientific Research Applications

Synthesis Overview

Step	Reaction	Conditions
1	2-Mercaptobenzoxazole + Ethyl Chloroacetate	Reflux in dry acetone
2	Intermediate + Hydrazine Hydrate	Reflux in ethanol
3	Hydrazide + Aldehyde/Ketone	Nucleophilic addition-elimination

Antimicrobial Activity

Studies have shown that derivatives of benzo[d]oxazole exhibit significant antimicrobial properties. For instance, compounds based on this scaffold demonstrated activity against various bacterial strains such as E. coli and S. aureus , with zones of inhibition ranging from 6.1 to 13.7 mm at concentrations between 25–30 µg/mL .

Antitubercular Activity

Recent research indicated that certain derivatives of benzo[d]oxazole possess antitubercular activities. These compounds were designed to target Mycobacterium tuberculosis, showcasing promising results in both in vitro and in vivo studies .

Neuroprotective Effects

A series of substituted benzo[d]oxazole derivatives exhibited neuroprotective effects against β-amyloid-induced toxicity in PC12 cells. These compounds not only protected against apoptosis but also modulated key signaling pathways involved in neurodegeneration, such as Akt/GSK-3β/NF-κB .

Inhibition of Acetylcholinesterase

Some derivatives have been identified as potential inhibitors of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. For example, certain compounds demonstrated higher efficacy than donepezil, a standard treatment for Alzheimer's, by effectively reducing AChE activity and thereby enhancing cholinergic transmission .

VEGFR-2 Inhibition

Other studies have highlighted the potential of benzoxazole derivatives as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which plays a crucial role in angiogenesis and tumor growth. The structure-activity relationship (SAR) studies suggest that modifications on the benzoxazole ring can significantly enhance inhibitory potency against VEGFR-2 .

Anti-inflammatory Properties

Compounds derived from benzo[d]oxazole have also been evaluated for their anti-inflammatory properties, showing promise in reducing inflammatory markers in various biological models .

Chemical Reactions Analysis

3.1. Reactivity Profile

The reactivity of (E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide can be attributed to its functional groups:

• Thioether Group : This group can undergo oxidation to sulfoxides or sulfones under oxidative conditions.

• Hydrazone Linkage : The hydrazone can participate in further reactions such as hydrolysis or reduction to form amine derivatives.

3.2. Table of Chemical Reactions

Reaction Type	Reactants/Conditions	Products	Yield (%)	References
Oxidation	Thioether + Oxidizing Agent (e.g., H₂O₂)	Sulfoxide/Sulfone	Varies
Hydrolysis	Hydrazone + Water (acidic conditions)	Acetohydrazide + Aldehyde	Varies
Reduction	Hydrazone + Reducing Agent (e.g., NaBH₄)	Amine Derivative	Varies
Condensation	Hydrazide + Aldehyde	Hydrazone	High

3.3. Biological Activity

Research has indicated that compounds similar to (E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide exhibit significant biological activities including antimicrobial and anticancer properties. These activities are often linked to their ability to interact with biological targets through their reactive functional groups.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Differences :

• The target compound’s benzoxazole-thioacetohydrazide moiety distinguishes it from benzothiazole-based analogues (e.g., ), which may alter electronic properties and bioactivity.
• The 1,3-dimethyl-2-oxo-benzimidazole substituent introduces steric and electronic effects absent in simpler hydrazide derivatives (e.g., ).

Hypothesized Activities for Target Compound :

• Anticancer activity : The benzimidazole moiety could promote topoisomerase inhibition, as seen in and .

Physicochemical and Spectroscopic Comparisons

• Solubility : The target compound’s methylene bridge and oxo group may improve aqueous solubility compared to purely aromatic analogues (e.g., ’s 3a-3b).
• Spectral Confirmation : Like ’s hydrazinecarboxamide, the E-configuration of the imine group in the target compound would require X-ray crystallography for unambiguous verification .

Q & A

Basic: What synthetic methodologies are commonly employed for the preparation of this compound?

Answer:
The synthesis typically involves multi-step reactions:

• Step 1: Formation of the hydrazide intermediate via reaction of ethyl-2-benzothiazolyl acetate with hydrazine hydrate under reflux in ethanol .
• Step 2: Schiff base formation by condensing the hydrazide with a substituted aldehyde (e.g., 1,3-dimethyl-2-oxo-benzimidazole-5-carbaldehyde) in a polar aprotic solvent (e.g., DMF) under acidic or neutral conditions .
• Step 3: Cyclization or derivatization using reagents like phosphorus oxychloride (POCl₃) at elevated temperatures (e.g., 120°C) to stabilize the final structure .
  Key Characterization Techniques:
• ¹H/¹³C NMR for structural elucidation (e.g., confirming NH-hydrazide, imine (=CH–), and aromatic protons).
• IR Spectroscopy to identify functional groups (e.g., C=O at ~1650 cm⁻¹, N–H at ~3300 cm⁻¹) .
• Mass Spectrometry to verify molecular weight (e.g., observed m/z 371.10 for a related derivative) .

Basic: What spectroscopic techniques are critical for confirming the structure of this compound?

Answer:
A combination of analytical methods is essential:

• Nuclear Magnetic Resonance (NMR):
  • ¹H NMR identifies protons in the benzoxazole (δ 7.2–8.1 ppm), benzimidazole (δ 6.8–7.5 ppm), and imine (=CH–, δ 8.3–8.5 ppm) .
  • ¹³C NMR confirms carbonyl groups (C=O at ~165 ppm) and aromatic carbons .
• Infrared (IR) Spectroscopy: Detects C–S (600–700 cm⁻¹), C=N (1600 cm⁻¹), and N–H stretches (3300 cm⁻¹) .
• Mass Spectrometry (MS): High-resolution MS validates the molecular formula (e.g., C₁₇H₁₄N₄O₃S for a derivative) .
• Thin-Layer Chromatography (TLC): Monitors reaction progress (e.g., Chloroform:Methanol 7:3 ratio) .

Advanced: How can reaction conditions be optimized to improve the yield of this compound?

Answer:
Optimization strategies include:

• Solvent Selection: Polar solvents (ethanol, DMF) enhance solubility of intermediates . Non-polar solvents (toluene) may improve cyclization efficiency .
• Temperature Control: Reflux (100–120°C) accelerates Schiff base formation but must avoid decomposition of heat-sensitive groups (e.g., imine) .
• Catalysts: Acidic catalysts (e.g., acetic acid) facilitate imine condensation, while bases (e.g., triethylamine) stabilize intermediates .
• Design of Experiments (DoE): Statistical models (e.g., factorial design) can systematically vary parameters (time, temperature, stoichiometry) to identify optimal conditions .